Cas no 2680846-15-3 (benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate)

• Product Name: benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate
• CAS No: 2680846-15-3
• MF: C₁₃H₁₃BrN₂O₃
• MW: 325.157922506332
• CID: 5625211
• PubChem ID: 165921775
• Update Time: 2025-10-30

benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294555
• benzyl N-[1-(3-bromo-1,2-oxazol-5-yl)ethyl]carbamate
• 2680846-15-3
• benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate

• Inchi： 1S/C13H13BrN2O3/c1-9(11-7-12(14)16-19-11)15-13(17)18-8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,15,17)
• InChI Key： CDWBHWFYDUIJNZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)NC(=O)OCC2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 324.01095g/mol
• Monoisotopic Mass: 324.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate

Introduction to Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate (CAS No. 2680846-15-3)

Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate, a compound with the chemical formula C₁₄H₁₄BrNO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, an N-substituted ethylcarbamate moiety, and a 3-bromo-1,2-oxazole ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2680846-15-3 provides a unique identifier for this compound, ensuring precise and unambiguous reference in scientific literature and patents. This numbering system is crucial for researchers and regulatory agencies to maintain consistency and accuracy in chemical nomenclature. The compound's structure is a testament to the ingenuity of medicinal chemists who continuously explore novel scaffolds to develop more effective therapeutic agents.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. The 3-bromo substituent on the oxazole ring enhances its reactivity, making it a versatile building block for further functionalization. This property has been exploited in the synthesis of various pharmacophores targeting different disease pathways.

The benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate structure is particularly noteworthy because it combines the stability of the benzyl group with the bioisosteric properties of the carbamate moiety. This combination often leads to improved solubility and metabolic stability in drug candidates. Additionally, the oxazole ring itself is known for its role in antimicrobial and anti-inflammatory applications, further highlighting the potential therapeutic value of this compound.

Recent studies have demonstrated that oxazole derivatives can act as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The 3-bromo substituent on the oxazole ring has been shown to enhance binding affinity by participating in halogen bonding interactions with protein targets. This insight has led to the development of more potent and selective kinase inhibitors.

The N-substituted ethylcarbamate group in Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate is another key feature that contributes to its pharmacological properties. Carbamates are known for their ability to form hydrogen bonds with biological targets, which can improve drug-receptor interactions. Moreover, carbamate-based drugs have been successfully used in treating neurological disorders due to their ability to cross the blood-brain barrier.

One of the most exciting applications of this compound is in the development of antimicrobial agents. The structural motifs present in Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate have shown promise in combating resistant bacterial strains. The oxazole ring has been identified as a key pharmacophore in several antimicrobial compounds, and its combination with other functional groups like bromine atoms can lead to enhanced efficacy.

The synthesis of Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for different biological applications.

In conclusion, Benzyl N-1-(3-bromo-1,2-oxazol-5-yl)ethylcarbamate (CAS No. 2680846-15-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, compounds like this will play an increasingly important role in drug discovery and development.